1-benzyl-3-methyl-4-nitro-1H-indazole

• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 1-benzyl-3-methyl-4-nitroindazole
• InChI: InChI=1S/C15H13N3O2/c1-11-15-13(8-5-9-14(15)18(19)20)17(16-11)10-12-6-3-2-4-7-12/h2-9H,10H2,1H3
• InChI Key: CUWFKTMBEDKMHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC=C2)[N+](=O)[O-])CC3=CC=CC=C3

Description

1-benzyl-3-methyl-4-nitro-1H-indazole is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methyl-4-nitro-1H-indazole (0.100 g, 0.564 mmol) in acetone (0.4M, 1.4 mL) cooled to 0° C. was added potassium hydroxide (0.0475 g, 0.847 mmol). After 15 minutes at 0° C., (bromomethyl)benzene (0.0737 ml, 0.621 mmol) was added. The mixture was allowed to stir at ambient temperature overnight and then concentrated. The residue was purified on silica gel (10-50% EtOAc in hexanes) to provide 1-benzyl-3-methyl-4-nitro-1H-indazole (0.052 g, 34% yield) as a yellow gum.